2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide

• IUPAC Name: 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide
• InChI: InChI=1S/C10H21N3O2/c1-3-5-6-13(4-2)10(15)8-12-9(14)7-11/h3-8,11H2,1-2H3,(H,12,14)
• InChI Key: LLPGYFSJYIJLEV-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)CNC(=O)CN
• Molecular Formula: C10H21N3O2
• Molecular Weight: 215.29 g/mol

Description

2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide, also known as BAEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BAEA is a derivative of acetamide and has a molecular formula of C12H25N3O2.

Mechanism of Action

The mechanism of action of 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide is not fully understood, but it is believed to act by inhibiting various enzymes and receptors in the body. For example, 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation and pain.
Biochemical and Physiological Effects:
2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide. One area of interest is the development of 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide-based drugs for the treatment of various diseases, including cancer and inflammation. Additionally, 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide could be used as a building block in the synthesis of novel materials with unique properties. Finally, further research is needed to fully understand the mechanism of action of 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide involves the reaction of butylamine and ethylamine with ethyl 2-bromoacetate, followed by the addition of hydrazine hydrate. The resulting product is then purified through recrystallization to obtain pure 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide.

Scientific Research Applications

2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide has been shown to possess antitumor, anti-inflammatory, and antimicrobial activities. Additionally, 2-amino-N-[2-[butyl(ethyl)amino]-2-oxoethyl]acetamide has been investigated for its potential use as a building block in the synthesis of novel drugs.